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  4. (E)-[2-(4-Tert-butylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate
(E)-[2-(4-Tert-butylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate (E)-[2-(4-Tert-butylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 488134-34-5
VCID: VC0383893
InChI: InChI=1S/C29H30N2O4/c1-18-15-21(10-13-23(18)35-5)26(32)24-25(20-8-11-22(12-9-20)29(2,3)4)31(28(34)27(24)33)17-19-7-6-14-30-16-19/h6-16,25,32H,17H2,1-5H3/b26-24+
SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C(C)(C)C)[O-])OC
Molecular Formula: C29H30N2O4
Molecular Weight: 470.6g/mol

(E)-[2-(4-Tert-butylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate

CAS No.: 488134-34-5

Main Products

VCID: VC0383893

Molecular Formula: C29H30N2O4

Molecular Weight: 470.6g/mol

(E)-[2-(4-Tert-butylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate - 488134-34-5

CAS No. 488134-34-5
Product Name (E)-[2-(4-Tert-butylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate
Molecular Formula C29H30N2O4
Molecular Weight 470.6g/mol
IUPAC Name (E)-[2-(4-tert-butylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate
Standard InChI InChI=1S/C29H30N2O4/c1-18-15-21(10-13-23(18)35-5)26(32)24-25(20-8-11-22(12-9-20)29(2,3)4)31(28(34)27(24)33)17-19-7-6-14-30-16-19/h6-16,25,32H,17H2,1-5H3/b26-24+
Standard InChIKey DSBFULUFIXSZFM-SHHOIMCASA-N
Isomeric SMILES CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C(C)(C)C)/[O-])OC
SMILES CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C(C)(C)C)[O-])OC
Canonical SMILES CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C(C)(C)C)[O-])OC
PubChem Compound 5955922
Last Modified Nov 11 2021
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